3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 3-(4-methylphenyl)-1-phenylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C17H14N2O2/c1-12-7-9-13(10-8-12)16-15(17(20)21)11-19(18-16)14-5-3-2-4-6-14/h2-11H,1H3,(H,20,21)
• InChI Key: JQKBZECDRHDIIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C=C2C(=O)O)C3=CC=CC=C3
• Molecular Formula: C17H14N2O2
• DSSTOX Substance ID: DTXSID60358236
• Molecular Weight: 278.30 g/mol
• CAS No.: 380910-52-1

Description

3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C17H14N2O2 and its molecular weight is 278.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural and Spectral Investigations

The derivative 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid has been studied for its structural and spectral properties. Researchers have conducted combined experimental and theoretical studies, including characterization through NMR, FT-IR spectroscopy, thermo gravimetric analysis, and single-crystal X-ray diffraction. These studies contribute to understanding the molecular structure and electronic transitions within these molecules, which can be crucial for further applications in various scientific fields (Viveka et al., 2016).

Molecular Conformation and Hydrogen Bonding

Another study explored the hydrogen bonding and molecular conformation of 1-phenyl-1H-pyrazole-3,4-dicarboxylic acid and related compounds. Understanding these molecular interactions is crucial for their potential applications in designing new materials or drugs, as these interactions significantly influence the compound's stability and reactivity (Asma et al., 2018).

Potential in Nonlinear Optics

A study on N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates highlighted their potential as nonlinear optical (NLO) materials. These compounds were synthesized and characterized, with specific focus on their optical nonlinearity, which is a key property for applications in photonics and laser technology (Chandrakantha et al., 2013).

Functionalization Reactions

Research into the functionalization reactions of pyrazole-3-carboxylic acid derivatives, including theoretical studies, sheds light on the chemical reactivity of these compounds. This knowledge is essential for synthetic chemistry, particularly in developing new pharmaceuticals and materials (Yıldırım & Kandemirli, 2006).

Antibacterial Activity

The antibacterial properties of metal complexes with phenyl substituted pyrazole carboxylic acids have been investigated. These studies are significant for developing new antibacterial agents and understanding the interaction between metal ions and organic ligands in the context of biological activity (Liu et al., 2014).

Synthesis and Characterization

Various studies have focused on the synthesis and characterization of different derivatives of pyrazole carboxylic acids. These studies contribute to the broader field of organic synthesis, providing insights into new methodologies and compound properties essential for various scientific applications (Viveka et al., 2012).